2-Cyclopropoxy-3-methylbenzamide
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Description
2-Cyclopropoxy-3-methylbenzamide is a synthetic benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and a methyl group at the 3-position of the benzene ring. Benzamide derivatives are widely studied for their applications in medicinal chemistry and materials science, particularly as intermediates in drug synthesis or as ligands in catalytic systems. The cyclopropoxy group introduces steric and electronic effects that can modulate reactivity and binding properties, making this compound distinct from simpler benzamide analogs .
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
2-cyclopropyloxy-3-methylbenzamide |
InChI |
InChI=1S/C11H13NO2/c1-7-3-2-4-9(11(12)13)10(7)14-8-5-6-8/h2-4,8H,5-6H2,1H3,(H2,12,13) |
InChI Key |
SEBVTVZSBOCRAL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)N)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-3-methylbenzamide typically involves the reaction of 3-methylbenzoic acid with cyclopropanol in the presence of a dehydrating agent. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials. The product is then purified using standard techniques such as recrystallization or column chromatography.
Industrial Production Methods
In an industrial setting, the production of 2-Cyclopropoxy-3-methylbenzamide can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and purity of the final product. The use of catalysts and optimized reaction parameters further enhances the efficiency of the industrial production process .
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-3-methylbenzamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the amide group to an amine.
Substitution: The benzamide core allows for electrophilic and nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.
Major Products
The major products formed from these reactions include substituted benzamides, amines, and carboxylic acids, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
2-Cyclopropoxy-3-methylbenzamide has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the synthesis of agrochemicals.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-3-methylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in oxidative stress pathways and enzyme inhibition .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize 2-cyclopropoxy-3-methylbenzamide, we compare it with three benzamide derivatives: (1) 3-methylbenzamide, (2) N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, and (3) 2-aminobenzamide. Key differences in structure, physicochemical properties, and reactivity are summarized below.
Table 1: Structural and Functional Comparison
Key Findings:
Steric Effects: The cyclopropoxy group in 2-cyclopropoxy-3-methylbenzamide introduces significant steric hindrance compared to smaller substituents like methyl or amino groups. This hindrance may reduce nucleophilic attack at the amide carbonyl but could enhance selectivity in metal-ligand interactions .
In contrast, electron-withdrawing groups (e.g., nitro) in other benzamides alter reaction pathways.
Thermal Stability : Cyclopropane-containing compounds like 2-cyclopropoxy-3-methylbenzamide are prone to ring-opening under high temperatures, unlike the more stable N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
